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Compound of Interest

Compound Name: 3,3-Dimethyl-1-phenylbutan-2-one

Cat. No.: B1365089 Get Quote

This guide provides an in-depth overview of the chemical and physical properties of 3,3-
Dimethyl-1-phenylbutan-2-one, tailored for researchers, scientists, and professionals in drug

development.

Core Molecular Data
3,3-Dimethyl-1-phenylbutan-2-one is a ketone derivative with a distinct molecular structure.

The key quantitative data for this compound are summarized in the table below.

Property Value Source

Molecular Formula C12H16O [1][2][3][4]

Molecular Weight 176.25 g/mol [1][2][3]

IUPAC Name
3,3-dimethyl-1-phenylbutan-2-

one
[1]

CAS Number 6721-67-1 [1][3]

Appearance Bright yellow crystal [2]

Melting Point 41-45℃ [2]

Experimental Protocols: Synthesis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1365089?utm_src=pdf-interest
https://www.benchchem.com/product/b1365089?utm_src=pdf-body
https://www.benchchem.com/product/b1365089?utm_src=pdf-body
https://www.benchchem.com/product/b1365089?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3_3-Dimethyl-1-phenylbutan-2-one
https://www.chembk.com/en/chem/3,3-Dimethyl-1-phenylbutan-2-one
https://www.echemi.com/products/pid_Rock14914-33-dimethyl-1-phenyl-butan-2-one.html
https://www.chemsynthesis.com/base/chemical-structure-4798.html
https://pubchem.ncbi.nlm.nih.gov/compound/3_3-Dimethyl-1-phenylbutan-2-one
https://www.chembk.com/en/chem/3,3-Dimethyl-1-phenylbutan-2-one
https://www.echemi.com/products/pid_Rock14914-33-dimethyl-1-phenyl-butan-2-one.html
https://pubchem.ncbi.nlm.nih.gov/compound/3_3-Dimethyl-1-phenylbutan-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/3_3-Dimethyl-1-phenylbutan-2-one
https://www.echemi.com/products/pid_Rock14914-33-dimethyl-1-phenyl-butan-2-one.html
https://www.chembk.com/en/chem/3,3-Dimethyl-1-phenylbutan-2-one
https://www.chembk.com/en/chem/3,3-Dimethyl-1-phenylbutan-2-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1365089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While various synthetic routes exist, a common method for the preparation of related

phenylbutan-2-one structures involves the hydrogenation of an unsaturated precursor. The

following is a representative protocol for a similar synthesis, which can be adapted for 3,3-
Dimethyl-1-phenylbutan-2-one.

Reaction: Hydrogenation of 3-methyl-4-phenyl-3-buten-2-one to yield 3-phenylbutan-2-one.[5]

Materials:

3-methyl-4-phenyl-3-buten-2-one (intermediate)

5% Palladium on Carbon (Pd/C) catalyst

Methanol

Hydrogen gas

100L hydrogenation reactor

Saturated sodium bicarbonate solution

Procedure:

In a 100L hydrogenation reactor, add the 3-methyl-4-phenyl-3-en-2-butenone intermediate,

5% Pd/C catalyst, and methanol.[5]

Replace the air in the reactor with hydrogen.[5]

Conduct the hydrogenation at 50°C under 0.45 MPa pressure for approximately 4.5 hours.[5]

Monitor the reaction progress by gas chromatography until the benzaldehyde content is less

than 0.5%.[5]

Cool the reaction mixture and concentrate under reduced pressure to recover unreacted 2-

butanone.[5]

Neutralize the concentrated solution with saturated sodium bicarbonate solution.[5]
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Separate the organic layer and freeze at -15°C for 5 hours to crystallize the product.[5]

Safety Precautions:

Always work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Handle catalysts and reagents with care, following all relevant safety data sheets.

Logical Relationships and Structural Information
The following diagram illustrates the relationship between the compound's name, its structural

representation (SMILES), and its fundamental molecular properties.

3,3-Dimethyl-1-phenylbutan-2-one

IUPAC Name

SMILES

CC(C)(C)C(=O)CC1=CC=CC=C1

Defines Molecular Formula: C12H16O

Molecular Weight: 176.25 g/mol

Determines

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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